rac-(4aS,7aS)-4-methyloctahydropyrrolo[3,4-b][1,4]oxazine dihydrochloride

• IUPAC Name: (4aS,7aS)-4-methyl-3,4a,5,6,7,7a-hexahydro-2H-pyrrolo[3,4-b][1,4]oxazine;dihydrochloride
• InChI: InChI=1S/C7H14N2O.2ClH/c1-9-2-3-10-7-5-8-4-6(7)9;;/h6-8H,2-5H2,1H3;2*1H/t6-,7-;;/m0../s1
• InChI Key: DASPSLWJQSFRBW-JFYKYWLVSA-N
• Canonical SMILES: CN1CCOC2C1CNC2.Cl.Cl
• Isomeric SMILES: CN1CCO[C@@H]2[C@@H]1CNC2.Cl.Cl
• Molecular Formula: C7H16Cl2N2O
• Molecular Weight: 215.12 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving “rac-(4aS,7aS)-4-methyloctahydropyrrolo[3,4-b][1,4]oxazine dihydrochloride” are not well-documented.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can provide insights into its stability, reactivity, and potential uses. For “this compound”, the available information indicates that it is a solid at room temperature.

Scientific Research Applications

Stereoselective Synthesis

• Reductive Ring Contraction : Research by Reissig, Homann, Hiller, & Zimmer (2007) demonstrated that protected dihydroxylated 1,2-oxazine derivatives, similar in structure to rac-(4aS,7aS)-4-methyloctahydropyrrolo[3,4-b][1,4]oxazine dihydrochloride, could be converted into tetrahydro-1,2-oxazines. This process involved stereoselective reduction and reductive ring contraction, highlighting its potential in stereoselective synthesis.

Synthesis and Characterization

• Fused Triazine Derivatives : A study by Abd El-All et al. (2016) focused on the synthesis and biological evaluation of new fused triazine derivatives. Although not directly involving this compound, this research highlights the broader context of synthetic approaches and potential biological applications in similar compounds.

Magnetic Resonance Studies

• Proton Magnetic Resonance : The work of Cahill & Crabb (1972) on compounds with bridgehead nitrogen atoms, including derivatives of hexahydropyrido[2,1-c][1,4]oxazin-4(3H)-ones, provides insights into the structural and conformational aspects of such compounds, which could be relevant for understanding the properties of this compound.

Polymer Chemistry

• Benzoxazine Monomers : Ejfler et al. (2009) researched chiral and achiral benzoxazine monomers and their thermal polymerization. Although the specific compound was not directly studied, the research provides valuable insights into the thermal behavior and polymerization potential of related oxazine derivatives.

Organic Synthesis

• Synthesis of Pyrrolidinones and Pyrrolizidinones : Sukhorukov et al. (2009) demonstrated a method for synthesizing substituted pyrrolidinones and pyrrolizidinones from 5,6-dihydro-4H-1,2-oxazines, a process that might be applicable or adaptable for synthesizing this compound or its analogs.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in the body to produce its effects. Unfortunately, the mechanism of action for “rac-(4aS,7aS)-4-methyloctahydropyrrolo[3,4-b][1,4]oxazine dihydrochloride” is not currently known.

Safety and Hazards

Based on the available data, “rac-(4aS,7aS)-4-methyloctahydropyrrolo[3,4-b][1,4]oxazine dihydrochloride” may pose certain hazards. It is recommended to handle this compound with care and follow appropriate safety protocols.